Cas no 173200-56-1 ((E)-6,6-Dimethylhept-2-en-4-yn-1-ol)

(E)-6,6-Dimethylhept-2-en-4-yn-1-ol Properties

Names and Identifiers

• 2-Hepten-4-yn-1-ol,6,6-dimethyl-, (2E)-
• 1-Hydroxy-6,6-Dimethyl-2-Heptene-4-Yne
• (E)-6,6-Dimethylhept-2-en-4-yn-1-ol
• (E)-6,6-dimethylhept-2-ene-4-ynol
• 1-Hydroxy-6,6-dimethyl-2-hepten-4-yne
• 6,6-dimethyl-2-hepten-4-yn-1-ol
• Terbinafine Related Compound 4
• AKOS006291786
• (E)-6,6-dimethylhept-2-en-4-yn-1-ol
• SCHEMBL4432850
• 2-Hepten-4-yn-1-ol,6,6-dimethyl-
• 173200-56-1
• 114311-70-5
• starbld0016533
• 2-Hepten-4-yn-1-ol, 6,6-dimethyl-, (2E)-
• (2E)-6,6-DIMETHYLHEPT-2-EN-4-YN-1-OL
• +Expand

• InChIKey： GALYLLJOCKLAGD-GQCTYLIASA-N
• Inchi： InChI=1S/C9H14O/c1-9(2,3)7-5-4-6-8-10/h4,6,10H,8H2,1-3H3/b6-4+
• SMILES： OC/C=C/C#CC(C)(C)C

Computed Properties

• Exact Mass: 138.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 138.104465066g/mol
• Heavy Atom Count: 10
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• LogP: 1.58440
• PSA: 20.23000